Zinc sulfate

• Key on ui mechanism of action: Zinc inhibits cAMP-induced, chloride-dependent fluid secretion by inhibiting basolateral potassium (K) channels, in in-vitro studies with rat ileum. This study has also shown the specificity of Zn to cAMP-activated K channels, because zinc did not block the calcium (Ca)-mediated K channels. As this study was not performed in Zn-deficient animals, it provides evidence that Zn is probably effective in the absence of Zn deficiency. Zinc also improves the absorption of water and electrolytes, improves regeneration of the intestinal epithelium, increases the levels of brush border enzymes, and enhances the immune response, allowing for a better clearance of the pathogens.
• CAS No.: 7733-02-0
• Molecular Formula: H2O4SZn
• Molecular Weight: 163.5 g/mol
• IUPAC Name: sulfuric acid;zinc
• InChI: InChI=1S/H2O4S.Zn/c1-5(2,3)4;/h(H2,1,2,3,4)
• InChI Key: WQSRXNAKUYIVET-UHFFFAOYSA-N
• SMILES: [O-]S(=O)(=O)[O-].[Zn+2]
• Canonical SMILES: OS(=O)(=O)O.[Zn]
• Color/Form: Colorless, orthorhombic crystals
• density: 1.96 at 68 °F (USCG, 1999) - Denser than water; will sink; 3.8 g/cu cm; 3.8 g/cm³
• melting_point: 212 °F (USCG, 1999); 680 °C (decomposes)
• Key on ui other cas no.: 7733-02-0; 68813-94-5; 7446-20-0
• physical_description: Anhydrous zinc sulfate is a colorless crystalline solid. Zinc sulfate is also obtained as a hexahydrate, ZnSO4.6H2O, and as a heptahydrate ZnSO4.7H2O. All forms are soluble in water. All are noncombustible. The primary hazard is the threat posed to the environment. Immediate steps should be taken to limit its spread to the environment. It is used in the production of rayon, as a feed supplement, and as a fertilizer ingredient.; Pellets or Large Crystals; Other Solid; Liquid; Dry Powder; Dry Powder, Pellets or Large Crystals; Liquid, Other Solid; Colorless crystals. [HSDB]; COLOURLESS HYGROSCOPIC CRYSTALS.
• Pictograms: Corrosive; Irritant; Environmental Hazard
• Related CAS: 7446-20-0 (heptahydrate); 23713-49-7 (Parent)
• solubility: Solubility: 54.480 lb/100 lb water /Heptahydrate/; 57.7 g/100 g water at 25 °C; In water solubility, 101 g/100 g water at 70 °C; Solubility in water, g/100ml at 20 °C: 22 (good)
• Synonyms: Biolectra Zink; Biosanzink; Bonazen; Bufopto Zinc Sulfate; Complexonat; Honny Fresh 10P; Kreatol; Op-Thal-Zin; Optraex; Solvazinc; Solvezink; Sulfuric Acid Zinc Salt; Verazinc; White Vitriol; Z-Span; Zinc Sulfate; Zinc Sulfate (1:1); Zinc Sulfate (Zn

Description

Zinc sulfate is an inorganic compound with the chemical formula ZnSO₄ It is a colorless, crystalline solid that is highly soluble in waterIt is commonly found in its heptahydrate form, ZnSO₄·7H₂O, and is used in a wide range of applications, including agriculture, medicine, and industry .

Preparation Methods

Synthetic Routes and Reaction Conditions: Zinc sulfate can be synthesized through several methods:

Reaction with Sulfuric Acid: Zinc metal or zinc oxide reacts with sulfuric acid to produce this compound. The reaction with zinc metal is as follows: [ \text{Zn} + \text{H}_2\text{SO}_4 + 7\text{H}_2\text{O} \rightarrow \text{ZnSO}_4 \cdot 7\text{H}_2\text{O} + \text{H}_2 ] The reaction with zinc oxide is: [ \text{ZnO} + \text{H}_2\text{SO}_4 + 6\text{H}_2\text{O} \rightarrow \text{ZnSO}_4 \cdot 7\text{H}_2\text{O} ]

Reaction with Zinc Carbonate: Zinc carbonate reacts with sulfuric acid to form this compound, water, and carbon dioxide: [ \text{ZnCO}_3 + \text{H}_2\text{SO}_4 \rightarrow \text{ZnSO}_4 + \text{H}_2\text{O} + \text{CO}_2 ]

Industrial Production Methods: In industrial settings, this compound is produced by treating zinc-containing materials (such as zinc ores or zinc oxide) with sulfuric acid. The resulting solution is then evaporated to crystallize the this compound heptahydrate .

Types of Reactions:

Oxidation-Reduction Reactions: this compound can participate in redox reactions, where zinc can be reduced or oxidized depending on the reaction conditions.

Substitution Reactions: this compound can undergo substitution reactions, where the sulfate ion can be replaced by other anions in solution.

Common Reagents and Conditions:

Sulfuric Acid: Used in the synthesis of this compound from zinc metal, zinc oxide, or zinc carbonate.

Water: Essential for the crystallization of this compound heptahydrate.

Major Products:

This compound Heptahydrate: The most common form of this compound, used in various applications.

Hydrogen Gas: Produced as a byproduct in the reaction with zinc metal

Chemistry:

Catalysis: this compound is used as a catalyst in various chemical reactions.

Electroplating: It serves as an electrolyte in zinc electroplating processes.

Biology:

Nutritional Supplement: this compound is used to treat and prevent zinc deficiency in humans and animals.

Agriculture: It is used as a micronutrient in fertilizers to promote plant growth and increase crop yields

Medicine:

Topical Astringent: this compound is used in topical formulations to treat skin conditions.

Oral Rehydration Therapy: It is used in combination with oral rehydration salts to treat diarrhea in children

Industry:

Rayon Production: this compound acts as a coagulant in the production of rayon.

Pigment Production: It is a precursor to the pigment lithopone

Mechanism of Action

Zinc sulfate exerts its effects through several mechanisms:

Enzyme Cofactor: Zinc acts as a cofactor for over 70 different enzymes, including alkaline phosphatase and DNA polymerase.

Wound Healing: Zinc facilitates wound healing by promoting cell proliferation and protein synthesis.

Immune Function: It enhances immune function by supporting the production of antibodies and lymphocytes

Comparison with Similar Compounds

Zinc Chloride (ZnCl₂): Used in various industrial applications, including as a flux in soldering.

Zinc Acetate (Zn(C₂H₃O₂)₂): Used in dietary supplements and as a topical treatment for acne.

Zinc Oxide (ZnO): Widely used in sunscreens, cosmetics, and as a rubber additive.

Comparison:

Solubility: Zinc sulfate is highly soluble in water, whereas zinc oxide is insoluble.

Applications: this compound is primarily used in agriculture and medicine, while zinc chloride and zinc acetate have more specialized industrial and pharmaceutical uses.

Irritation Potential: Zinc chloride is a stronger irritant compared to this compound, which is relatively mild

This compound’s versatility and wide range of applications make it a valuable compound in various fields, from agriculture to medicine and industry.

Q & A

Basic Research Questions

Q. What experimental design considerations are critical when studying zinc sulfate's role in agricultural or biochemical systems?

When designing experiments involving this compound, researchers must define objectives (e.g., nutrient efficacy, toxicity thresholds) and select appropriate factorial designs. For example, a 2×4×4 factorial design can evaluate interactions between this compound rates, soil conditions, and crop yields . In biochemical contexts, Plackett-Burman (P-B) designs efficiently screen variables like this compound concentration, pH, and temperature to optimize enzyme activity or microbial growth . Always include triplicates and controls (e.g., no-zinc treatments) to account for variability.

Q. How can researchers assess this compound's bioavailability in plant nutrition studies?

Adopt hydroponic or soil-based trials with graded this compound applications. Measure uptake via atomic absorption spectroscopy (AAS) or inductively coupled plasma mass spectrometry (ICP-MS). Key variables include soil pH (affects Zn solubility), root exudates, and competing ions (e.g., Fe²⁺). Marschner’s Mineral Nutrition of Higher Plants recommends using chelating agents (e.g., EDTA) to mimic rhizosphere conditions and isolate zinc-specific effects .

Q. What analytical methods are recommended for quantifying this compound purity in synthesized samples?

Use gravimetric analysis (precipitation as Zn(OH)₂) or titration with EDTA. For trace impurities (e.g., Cd²⁺), combine AAS with ion chromatography. Pharmacopeial standards specify dissolution protocols and colorimetric tests (e.g., sodium sulfide for sulfide detection) . Always validate methods with certified reference materials (CRMs) and report detection limits.

Advanced Research Questions

Q. How should researchers resolve contradictions in this compound's dose-response relationships across studies?

Contradictions often arise from confounding variables (e.g., soil organic matter, microbial activity). Apply meta-analysis tools (e.g., PRISMA guidelines) to aggregate data and identify moderators. For instance, in Cd removal studies, conflicting optimal this compound doses (3:1 vs. 4:1 Zn:Cd ratios) may reflect differences in slurry pH or reaction time . Use sensitivity analysis in computational models (e.g., Monte Carlo simulations) to quantify uncertainty.

Q. What advanced statistical approaches are suitable for optimizing this compound-based processes (e.g., impurity removal)?

Response Surface Methodology (RSM) with Central Composite Design (CCD) is ideal for multi-variable optimization. For example, in Cd removal from this compound slurries, CCD can model interactions between zinc powder dosage (200 mesh), temperature (45–65°C), and reaction time (10–30 min), with ANOVA validating model significance . Fractional factorial designs are also effective for screening >5 variables (e.g., ion ratios, nutrient interactions) .

Q. How can in vivo studies using this compound (e.g., olfactory neuron ablation) ensure methodological rigor?

In murine models, standardize this compound administration (e.g., 3% solution, 20 µl/naris) and control for anesthesia effects (e.g., isoflurane concentration). Include sham-treated groups (e.g., saline) and monitor recovery timelines (e.g., neuronal regeneration at 10–16 days post-inoculation). Survival rates and organ weight ratios (e.g., spleen-to-body) are critical endpoints . Use BSL3 protocols for pathogen-related studies to ensure biosafety.

Q. Methodological Best Practices

Q. What are the reporting standards for this compound experiments in peer-reviewed journals?

• Experimental Section : Detail synthesis protocols (e.g., autoclave conditions: 121°C, 15 lbs, 15 min) and characterization data (e.g., XRD for crystallinity). For biological studies, specify strain/vendor (e.g., K18-hACE2 mice from Jackson Laboratory) .
• Data Reproducibility : Provide raw data (e.g., triplicate AAS readings) in supplementary materials. Follow Beilstein Journal guidelines to avoid duplicating figures/tables in text .
• Ethical Compliance : For human/animal studies, submit Institutional Review Board (IRB) approvals and cite relevant checklists (e.g., EQUATOR Network) .

Q. How should researchers address this compound's environmental impact in experimental frameworks?

Integrate life-cycle assessment (LCA) metrics, such as leaching potential (via column tests) and ecotoxicity (e.g., Daphnia magna bioassays). In industrial contexts (e.g., Lingwu Hengye’s Cd removal process), evaluate waste streams and energy consumption during evaporation/crystallization .

Q. Case Studies and Data Contradictions

Q. Why do this compound’s effects on pathogen resistance vary between plant species?

Variability may stem from genetic differences in zinc transporters (e.g., ZIP family proteins) or pathogen virulence factors. A 2023 study found that this compound reduced Fusarium wilt in tomatoes but exacerbated blight in potatoes due to pH-driven Zn²⁺-Cu²⁺ antagonism . Mitigate this by pairing this compound with micronutrient adjustments.

Q. How can conflicting results in this compound’s antiviral efficacy be reconciled?

In SARS-CoV-2 studies, this compound’s efficacy depends on delivery timing (prophylactic vs. therapeutic) and cellular uptake rates. Murine models showed 61.5% survival with pre-infection intranasal dosing but no benefit post-infection . Use pharmacokinetic modeling (e.g., PK-Sim) to optimize dosing windows.

Q. Future Research Directions

Q. What gaps exist in understanding this compound’s role in microbiome modulation?

Few studies explore its impact on soil or gut microbiomes. Proposed approaches include metagenomic sequencing (16S rRNA) and metabolomics to identify zinc-sensitive taxa and functional pathways (e.g., siderophore production) .

Q. How can computational tools enhance this compound research?

Machine learning (e.g., random forest) can predict optimal formulations for agricultural or pharmaceutical use. Molecular dynamics simulations may clarify Zn²⁺ binding mechanisms in enzymes or receptors .

Synthesis routes and methods I

Procedure details

The present invention comprises the use of ammonium zinc sulfate hydrate to selectively recover ammonia from an aqueous solution in a solid crystalline form. The water and ammonia may then be recovered by heating the crystals and recovering the water and ammonia in the off gases. This process would then leave behind zinc sulfate and sulfuric acid, which can be resolubilized and recycled.

Synthesis routes and methods II

Procedure details

A more preferred process for the direct reduction of ammonia from a waste stream includes reacting an aqueous ammonia stream with a zinc sulfate and sulfuric acid solution to produce a spent regeneration solution of zinc sulfate and ammonium sulfate and treating such solution to cause crystallization of zinc ammonium sulfate hydrate. Preferably, the crystallization is caused by concentrating the stream by removing water. Typically this is accomplished by evaporation by conventional heating, vacuum or a combination of the two. The crystallization may also be caused by reducing the temperature of the zinc sulfate/ammonium sulfate solution or by a combination of concentration and cooling.

Synthesis routes and methods III

Procedure details

The mill base is prepared by milling a mixture of Sulphur (30%), Zinc sulphate monohydrate (50%) and Magnesium sulphate monohydrate (10%) Naphthalene sulfonate condensate (Tammol DN) (4%) Lignin sulfonate (Reax 100) (5%), and Napthalene sulfonate (1%) and the mixture is spray granulated as in Example 1 to get water dispersible granules of Sulphur 30%+Zinc Sulphate 50%+Magnesium sulphate 10%.